N-[(4-Bromophenyl)methyl]-6-(trifluoromethoxy)-2,3,4,9-tetrahydro-1H-carbazol-1-amine

• IUPAC Name: N-[(4-bromophenyl)methyl]-6-(trifluoromethoxy)-2,3,4,9-tetrahydro-1H-carbazol-1-amine
• InChI: InChI=1S/C20H18BrF3N2O/c21-13-6-4-12(5-7-13)11-25-18-3-1-2-15-16-10-14(27-20(22,23)24)8-9-17(16)26-19(15)18/h4-10,18,25-26H,1-3,11H2
• InChI Key: GPIMQAFFCZMQFI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)C3=C(N2)C=CC(=C3)OC(F)(F)F)NCC4=CC=C(C=C4)Br
• Molecular Formula: C20H18BrF3N2O
• Molecular Weight: 439.3 g/mol

Description

N-[(4-Bromophenyl)methyl]-6-(trifluoromethoxy)-2,3,4,9-tetrahydro-1H-carbazol-1-amine is a useful research compound. Its molecular formula is C20H18BrF3N2O and its molecular weight is 439.276. The purity is usually 95%.
BenchChem offers high-quality N-[(4-Bromophenyl)methyl]-6-(trifluoromethoxy)-2,3,4,9-tetrahydro-1H-carbazol-1-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(4-Bromophenyl)methyl]-6-(trifluoromethoxy)-2,3,4,9-tetrahydro-1H-carbazol-1-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of N-[(4-Bromophenyl)methyl]-6-(trifluoromethoxy)-2,3,4,9-tetrahydro-1H-carbazol-1-amine, focusing on six unique applications:

Antimicrobial Agents

This compound has shown potential as an antimicrobial agent. Its structure allows it to interact with bacterial cell walls, disrupting their integrity and leading to cell death. .

Antifungal Applications

In addition to its antibacterial properties, this compound has been investigated for its antifungal activity. It has been found to inhibit the growth of various fungal strains, including Candida albicans and Aspergillus niger. .

Antioxidant Properties

The compound exhibits significant antioxidant activity, which is crucial in protecting cells from oxidative stress. Oxidative stress is linked to various diseases, including cancer and neurodegenerative disorders. .

Neuroprotective Effects

Research has indicated that this compound may have neuroprotective properties. It can potentially protect neurons from damage caused by neurotoxins and oxidative stress. .

Drug Delivery Systems

The unique chemical structure of this compound allows it to be used in drug delivery systems. It can be conjugated with other molecules to enhance the delivery and efficacy of therapeutic agents. This application is particularly important in improving the bioavailability and targeted delivery of drugs.

These applications highlight the versatility and potential of N-[(4-Bromophenyl)methyl]-6-(trifluoromethoxy)-2,3,4,9-tetrahydro-1H-carbazol-1-amine in various fields of scientific research. Each application opens up new avenues for further investigation and development.

If you have any specific questions or need more details on any of these applications, feel free to ask!

Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine DerivativesBiological activities of a newly synthesized pyrazoline derivativeSynthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl) thiazol-2-yl)-2-chloroacetamideNeuroprotective effects of novel compounds : Anti-inflammatory properties of chemical compounds : Cancer research and apoptosis induction : Antiviral activity of novel compounds30123-4/fulltext) : Drug delivery systems and chemical conjugation